Cas no 150151-84-1 ((2R,3S,5E,9Z,12Z,15Z)-2-aminooctadeca-5,9,12,15,17-pentaen-3-ol)

• Product Name: (2R,3S,5E,9Z,12Z,15Z)-2-aminooctadeca-5,9,12,15,17-pentaen-3-ol
• CAS No: 150151-84-1
• MF: C₁₈H₂₉NO
• MW: 275.428965330124
• CID: 221096
• PubChem ID: 134715062
• Update Time: 2024-11-26

(2R,3S,5E,9Z,12Z,15Z)-2-aminooctadeca-5,9,12,15,17-pentaen-3-ol Chemical and Physical Properties

Names and Identifiers

• 5,9,12,15,17-Octadecapentaen-3-ol,2-amino-, (2R,3S,5E,9Z,12Z,15Z)-
• Crucigasterin 275
• 5,9,12,15,17-Octadecapentaen-3-ol,2-amino-, [S-[R*,S*-(Z,E,Z,Z)]]-
• CID 134715062
• (2R,3S,5E,9Z,12Z,15Z)-2-aminooctadeca-5,9,12,15,17-pentaen-3-ol
• 150151-84-1
• AKOS040735746

• Inchi： 1S/C18H29NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17(2)19/h3-5,7-8,10-11,14-15,17-18,20H,1,6,9,12-13,16,19H2,2H3/b5-4-,8-7-,11-10-,15-14+/t17-,18-/m0/s1
• InChI Key： DBUTWWBBBQFAJO-GVJFXGEUSA-N
• SMILES： O[C@@H](C/C=C/CC/C=C\C/C=C\C/C=C\C=C)[C@H](C)N

Computed Properties

• Exact Mass: 275.224914549 g/mol
• Monoisotopic Mass: 275.224914549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.2
• Molecular Weight: 275.4

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols